Cas no 1421452-10-9 (N-cyclopropyl-N'-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide)

• Product Name: N-cyclopropyl-N'-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide
• CAS No: 1421452-10-9
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6295621
• PubChem ID: 71804590
• Update Time: 2025-07-02

N-cyclopropyl-N'-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N'-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide
• VU0548708-1
• 1421452-10-9
• N1-cyclopropyl-N2-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)oxalamide
• F6416-8778
• AKOS024556828
• N'-cyclopropyl-N-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]oxamide
• N-CYCLOPROPYL-N'-[3-(2,5-DIMETHYLFURAN-3-YL)-3-HYDROXYPROPYL]ETHANEDIAMIDE

• Inchi： 1S/C14H20N2O4/c1-8-7-11(9(2)20-8)12(17)5-6-15-13(18)14(19)16-10-3-4-10/h7,10,12,17H,3-6H2,1-2H3,(H,15,18)(H,16,19)
• InChI Key： JWTKAJAIZJQPOY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(CCNC(C(NC1CC1)=O)=O)O

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.6Ų

Additional information on N-cyclopropyl-N'-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide

N-Cyclopropyl-N'-3-(2,5-Dimethylfuran-3-yl)-3-Hydroxypropylethanediamide: A Comprehensive Overview

N-Cyclopropyl-N'-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide is a compound with the CAS number 1421452-10-9. This compound is a member of the ethanediamide class, which has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields. The structure of this compound is characterized by the presence of a cyclopropyl group and a 2,5-dimethylfuran substituent, which contribute to its distinctive reactivity and functionality.

The ethanediamide functional group is known for its ability to form strong hydrogen bonds, making it a valuable component in the design of bioactive molecules. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of inhibitors for key enzymes involved in metabolic pathways. The cyclopropyl group, on the other hand, introduces strain into the molecule, which can enhance its reactivity and make it a promising candidate for use in catalytic processes.

The 2,5-dimethylfuran substituent adds another layer of complexity to the molecule. Furan derivatives are well-known for their aromaticity and stability, and the addition of methyl groups further enhances their electronic properties. This makes the compound highly versatile and suitable for a wide range of applications, including as a precursor in organic synthesis and as a building block in materials science.

Recent research has focused on optimizing the synthesis of N-cyclopropyl-N'-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide. Traditional methods involve multi-step reactions that often require harsh conditions. However, advancements in catalytic chemistry have enabled the development of more efficient and environmentally friendly synthesis routes. For instance, the use of transition metal catalysts has significantly reduced reaction times while maintaining high yields.

In terms of applications, this compound has shown promise in the pharmaceutical industry. Its ability to interact with biological systems makes it a potential candidate for drug delivery systems and as an active ingredient in therapeutic agents. Additionally, its unique electronic properties make it an attractive option for use in electronic materials and sensors.

The study of N-cyclopropyl-N'-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide has also contributed to our understanding of molecular recognition and self-assembly processes. Researchers have explored its ability to form supramolecular structures under various conditions, which could have implications for the development of new materials with tailored properties.

In conclusion, N-cyclopropyl-N'-3-(2,5-dimethylfuran-3-yl)-3-hydroxypropylethanediamide is a versatile compound with a wealth of potential applications. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in various fields.